Cas no 724749-05-7 (5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol)
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a dimethylaminophenyl group and a methyl group at the 4-position, along with a thiol functional group at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals, agrochemicals, and coordination chemistry applications. The presence of both electron-donating (dimethylamino) and sulfur-containing (thiol) moieties enhances its utility in metal complexation and as a building block for biologically active molecules. Its stability and well-defined chemical properties facilitate precise modifications, supporting research in medicinal chemistry and material science.
724749-05-7 structure
Product Name:5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
CAS No:724749-05-7
MF:C11H14N4S
MW:234.320660114288
MDL:MFCD04059448
CID:558674
PubChem ID:5184873
Update Time:2025-06-06
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-(Dimethylamino)phenyl)-4-methyl-4H-1,2,4-triazole-3-thiol
- 3-[4-(dimethylamino)phenyl]-4-methyl-1H-1,2,4-triazole-5-thione
- 3H-1,2,4-Triazole-3-thione,5-[4-(dimethylamino)phenyl]-2,4-dihydro-4-methyl-
- 5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol
- 5-[4-(dimethylamino)phenyl]-4-methyl-1,2,4-triazole-3-thiol
- AC1NPTJV
- ALBB-003368
- CTK6H9706
- CTK8F6677
- MolPort-000-871-381
- MFCD04059448
- AKOS000678521
- DTXSID50409261
- AKOS030242886
- CS-0315636
- 724749-05-7
- VS-06139
- AT31266
- 5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD04059448
- Inchi: 1S/C11H14N4S/c1-14(2)9-6-4-8(5-7-9)10-12-13-11(16)15(10)3/h4-7H,1-3H3,(H,13,16)
- InChI Key: ROIBCPQYBHZTGE-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC(=CC=2)N(C)C)N1C
Computed Properties
- Exact Mass: 234.09400
- Monoisotopic Mass: 234.09391764g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 63Ų
Experimental Properties
- PSA: 72.75000
- LogP: 1.83680
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB214877-1 g |
5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
724749-05-7 | 1g |
€217.60 | 2023-05-06 | ||
| abcr | AB214877-5 g |
5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol; 95% |
724749-05-7 | 5g |
€723.20 | 2023-05-06 | ||
| Chemenu | CM114669-1g |
5-[4-(dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
724749-05-7 | 95% | 1g |
$112 | 2024-07-24 | |
| Chemenu | CM114669-5g |
5-[4-(dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
724749-05-7 | 95% | 5g |
$341 | 2024-07-24 | |
| eNovation Chemicals LLC | Y1242560-1g |
5-[4-(DIMETHYLAMINO)PHENYL]-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL |
724749-05-7 | 95% | 1g |
$185 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1242560-5g |
5-[4-(DIMETHYLAMINO)PHENYL]-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL |
724749-05-7 | 95% | 5g |
$650 | 2024-06-06 | |
| TRC | B402863-100mg |
5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
724749-05-7 | 100mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B402863-500mg |
5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
724749-05-7 | 500mg |
$ 210.00 | 2022-06-07 | ||
| TRC | B402863-1g |
5-[4-(Dimethylamino)phenyl]-4-methyl-4H-1,2,4-triazole-3-thiol |
724749-05-7 | 1g |
$ 320.00 | 2022-06-07 | ||
| eNovation Chemicals LLC | Y1242560-5g |
5-[4-(DIMETHYLAMINO)PHENYL]-4-METHYL-4H-1,2,4-TRIAZOLE-3-THIOL |
724749-05-7 | 95% | 5g |
$650 | 2025-02-18 |
5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
724749-05-7 (5-4-(Dimethylamino)phenyl-4-methyl-4H-1,2,4-triazole-3-thiol) Related Products
- 261761-26-6(3H-1,2,4-Triazole-3-thione,5-[4-(1,1-dimethylethyl)phenyl]-2,4-dihydro-4-[4-(1-methylethyl)phenyl]-)
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- 724749-10-4(4-Allyl-5-4-(dimethylamino)phenyl-4H-1,2,4-triazole-3-thiol)
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- 835618-58-1(3H-1,2,4-Triazole-3-thione, 5-(4-aminophenyl)-2,4-dihydro-4-(4-methylphenyl)-)
- 669748-48-5(4-Allyl-5-4-(diethylamino)phenyl-4H-1,2,4-triazole-3-thiol)
- 669748-44-1(5-4-(Diethylamino)phenyl-4-ethyl-4H-1,2,4-triazole-3-thiol)
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